Cas no 1455091-04-9 (2-Chloromethyl-4-phenoxybenzoic acid methyl ester)

• Product Name: 2-Chloromethyl-4-phenoxybenzoic acid methyl ester
• CAS No: 1455091-04-9
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD29075435
• CID: 2359333
• PubChem ID: 86709143
• Update Time: 2025-10-29

2-Chloromethyl-4-phenoxybenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• YDISGIKGRQZDOU-UHFFFAOYSA-N
• Methyl 2-(chloromethyl)-4-phenoxybenzoate
• 2-Chloromethyl-4-phenoxy-benzoic acid methyl ester
• 2-chloromethyl-4-phenoxybenzoic acid methyl ester
• DB-096192
• SCHEMBL15268596
• SY129365
• 1455091-04-9
• MFCD29075435
• 2-Chloromethyl-4-phenoxybenzoic acid methyl ester

• MDL： MFCD29075435
• Inchi： 1S/C15H13ClO3/c1-18-15(17)14-8-7-13(9-11(14)10-16)19-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： YDISGIKGRQZDOU-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C(=O)OC)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.0553220g/mol
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.7

Additional information on 2-Chloromethyl-4-phenoxybenzoic acid methyl ester

2-Chloromethyl-4-phenoxybenzoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1455091-04-9, commonly referred to as 2-Chloromethyl-4-phenoxybenzoic acid methyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a chloromethyl group attached to the benzene ring and a phenoxy group at the para position. The presence of these functional groups makes it a versatile compound with potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of 2-Chloromethyl-4-phenoxybenzoic acid methyl ester in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the development of novel antibiotics and antiviral agents. The chloromethyl group has been shown to enhance the compound's reactivity, making it an ideal candidate for further functionalization. Additionally, the phenoxy group contributes to the molecule's stability and solubility properties, which are crucial for its potential use in pharmaceutical formulations.

In the realm of agrochemicals, this compound has been investigated for its pesticidal properties. The chloromethyl group plays a pivotal role in imparting insecticidal activity, while the phenoxy group enhances the compound's ability to penetrate plant tissues. Recent experiments have demonstrated that 2-Chloromethyl-4-phenoxybenzoic acid methyl ester exhibits selective toxicity against agricultural pests without causing significant harm to non-target organisms. This makes it a promising candidate for eco-friendly pest control solutions.

The synthesis of 2-Chloromethyl-4-phenoxybenzoic acid methyl ester involves a multi-step process that combines nucleophilic substitution and aromatic substitution reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. This has been a focal point of recent studies aimed at scaling up production for industrial applications.

From a materials science perspective, this compound has shown potential as a building block for advanced polymers and coatings. The chloromethyl group can be used to introduce cross-linking capabilities, while the phenoxy group enhances thermal stability and mechanical strength. Researchers have reported successful incorporation of this compound into polymer matrices, resulting in materials with enhanced performance characteristics suitable for high-tech applications.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2-Chloromethyl-4-phenoxybenzoic acid methyl ester. Initial findings suggest that under specific environmental conditions, such as aerobic degradation, the compound can be effectively metabolized by microorganisms. However, further research is required to fully understand its long-term effects on ecosystems and ensure its safe use in commercial products.

Looking ahead, the versatility of 2-Chloromethyl-4-phenoxybenzoic acid methyl ester presents numerous opportunities for innovation across various sectors. Its unique chemical structure continues to inspire researchers to explore new applications and improve existing processes. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.